Cas no 2227740-96-5 ((1S)-1-{imidazo1,2-apyrazin-3-yl}ethan-1-amine)

• Product Name: (1S)-1-{imidazo1,2-apyrazin-3-yl}ethan-1-amine
• CAS No: 2227740-96-5
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5781872
• PubChem ID: 96633875
• Update Time: 2023-11-25

(1S)-1-{imidazo1,2-apyrazin-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1727091
• 2227740-96-5
• (1S)-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-amine
• (1S)-1-{imidazo1,2-apyrazin-3-yl}ethan-1-amine

• Inchi： 1S/C8H10N4/c1-6(9)7-4-11-8-5-10-2-3-12(7)8/h2-6H,9H2,1H3/t6-/m0/s1
• InChI Key： CPALMHRYKBFTON-LURJTMIESA-N
• SMILES： N12C=CN=CC1=NC=C2[C@H](C)N

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.2Ų